Methyl 2-amino-6-methyl-4,5,6,7-tetrahydrothieno-[2,3-c]pyridine-3-carboxylate

• IUPAC Name: methyl 2-amino-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C10H14N2O2S/c1-12-4-3-6-7(5-12)15-9(11)8(6)10(13)14-2/h3-5,11H2,1-2H3
• InChI Key: RJNUPQGDQZMPGZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=C2C(=O)OC)N
• Molecular Formula: C10H14N2O2S
• DSSTOX Substance ID: DTXSID70366049
• Molecular Weight: 226.30 g/mol
• CAS No.: 303998-84-7

Description

“Methyl 2-amino-6-methyl-4,5,6,7-tetrahydrothieno-[2,3-c]pyridine-3-carboxylate” is a chemical compound with the CAS Number: 303998-84-7. It has a molecular weight of 226.3.

Molecular Structure Analysis

The linear formula of this compound is C10H14N2O2S. This indicates that it contains 10 carbon atoms, 14 hydrogen atoms, 2 nitrogen atoms, 2 oxygen atoms, and 1 sulfur atom.

Physical and Chemical Properties Analysis

The compound is a solid. Its melting point is 105-108°C.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

The compound serves as a precursor for the synthesis of a variety of heterocyclic compounds. It has been used in the synthesis of new Pyrido[4',3':4,5]thieno[2,3-d]pyrimidines and related heterocycles. The reactions of the amino ester of this compound with different reagents under various conditions led to the creation of distinct pyridothienopyrimidine derivatives (El-Kashef et al., 2010). This highlights its importance in diversifying the heterocyclic compounds portfolio in scientific research.

Catalysis and Biological Activity

The compound is also instrumental in forming Schiff base ligands, which, when combined with metal complexes, exhibit significant biological activities. For instance, studies have shown that these complexes generally have more effective antioxidant activities than free Schiff bases. Certain complexes derived from this compound have been used as catalysts for transfer hydrogenation reactions, showcasing their potential in synthetic organic chemistry and pharmacology (Buldurun et al., 2019).

Scaffold for Allosteric Modulators and Antagonists

Additionally, variations of this compound have been evaluated as potential allosteric modulators at the A1 adenosine receptor. These studies have uncovered that while certain structural modifications to the scaffold favor orthosteric antagonist properties, it still maintains the ability to recognize allosteric sites on agonist-occupied receptors. This insight opens doors to novel classes of orthosteric antagonists of the A1AR, valuable in therapeutic interventions (Aurelio et al., 2009).

Safety and Hazards

This compound is classified as an irritant. It’s always important to handle chemical substances with care, following safety guidelines to avoid any potential hazards.